- A convenient synthesis of 2-substituted 4-amino-5-pyrimidinecarbonitriles, Journal of Heterocyclic Chemistry, 1987, 24(5), 1305-7
Cas no 94741-69-2 (4-amino-2-chloro-5-pyrimidinecarbonitri?le)
94741-69-2 structure
Product Name:4-amino-2-chloro-5-pyrimidinecarbonitri?le
CAS No:94741-69-2
MF:C5H3ClN4
MW:154.557118654251
MDL:MFCD00052343
CID:61743
PubChem ID:2801166
Update Time:2024-10-25
4-amino-2-chloro-5-pyrimidinecarbonitri?le Chemical and Physical Properties
Names and Identifiers
-
- 4-Amino-2-chloro-5-pyrimidinecarbonitrile
- 4-Amino-2-chloropyrimidine-5-carbonitrile
- 5-Pyrimidinecarbonitrile, 4-amino-2-chloro-
- 4-Amino-2-chloro-5-pyrimidinecarbonitrile (ACI)
- 4-Amino-2-chloro-5-cyanopyrimidine
- 4-amino-2-chloro-5-pyrimidinecarbonitri?le
- EN300-132392
- MFCD00052343
- 94741-69-2
- 2-chloro-4-amino-5-cyanopyrimidine
- Kinome_3477
- BP-10695
- WDHFCSOENXEMRC-UHFFFAOYSA-N
- SB16100
- AC-26750
- SY007046
- J-514327
- BCP32279
- CS-W008087
- DB-057525
- 4-amino-2-chloro-pyrimidine-5-carbonitrile
- 4-amino-2-chloropyrimidin-5-carbonitrile
- CHEMBL1980853
- 5Y-5028
- 4-amino-2-chloropyrimidine -5-carbonitrile
- 4-Amino-2-chloro-5-cyanopyrimidine;
- 4-Amino-2-chloropyrimidine-5-carbonitrile, 97%
- DTXSID60384217
- SCHEMBL1143429
- AKOS005070784
-
- MDL： MFCD00052343
- Inchi： 1S/C5H3ClN4/c6-5-9-2-3(1-7)4(8)10-5/h2H,(H2,8,9,10)
- InChI Key： WDHFCSOENXEMRC-UHFFFAOYSA-N
- SMILES： N#CC1C(N)=NC(Cl)=NC=1
Computed Properties
- Exact Mass: 154.00500
- Monoisotopic Mass: 154.005
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 162
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 3
- XLogP3: 1.1
- Topological Polar Surface Area: 75.6A^2
Experimental Properties
- Color/Form: Yellow flake or powder
- Density: 1.53
- Melting Point: 200 °C (dec.) (lit.)
- Boiling Point: 435.0±30.0 °C at 760 mmHg
- Flash Point: 216.9℃
- PSA: 75.59000
- LogP: 1.16508
- Solubility: Not determined
4-amino-2-chloro-5-pyrimidinecarbonitri?le Security Information
-
Symbol:
- Signal Word：Danger
- Hazard Statement： H302,H315,H317,H318,H335
- Warning Statement： P261,P280,P305+P351+P338
- Hazardous Material transportation number：UN3439
- WGK Germany：3
- Hazard Category Code： 22-37/38-41-43
- Safety Instruction： S26-S36/37/39
-
Hazardous Material Identification：
- HazardClass：6.1
- PackingGroup：III
- Safety Term：6.1
- Packing Group：III
- Risk Phrases：R22; R37/38; R41; R43
- Storage Condition：Store at 4°C,-4At ℃Store…Better
4-amino-2-chloro-5-pyrimidinecarbonitri?le Customs Data
- HS CODE：2933599090
- Customs Data：
China Customs Code:
2933599090Overview:
2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
4-amino-2-chloro-5-pyrimidinecarbonitri?le Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 034276-250mg |
4-Amino-2-chloropyrimidine-5-carbonitrile |
94741-69-2 | 90% | 250mg |
￡12.00 | 2022-03-01 | |
| Fluorochem | 034276-1g |
4-Amino-2-chloropyrimidine-5-carbonitrile |
94741-69-2 | 90% | 1g |
￡24.00 | 2022-03-01 | |
| Fluorochem | 034276-5g |
4-Amino-2-chloropyrimidine-5-carbonitrile |
94741-69-2 | 90% | 5g |
￡86.00 | 2022-03-01 | |
| Fluorochem | 034276-10g |
4-Amino-2-chloropyrimidine-5-carbonitrile |
94741-69-2 | 90% | 10g |
￡163.00 | 2022-03-01 | |
| Chemenu | CM166702-5g |
4-Amino-2-chloro-5-pyrimidinecarbonitrile |
94741-69-2 | 97% | 5g |
$123 | 2023-02-17 | |
| Chemenu | CM166702-25g |
4-Amino-2-chloro-5-pyrimidinecarbonitrile |
94741-69-2 | 97% | 25g |
$396 | 2023-02-17 | |
| Apollo Scientific | OR30167-1g |
4-Amino-2-chloropyrimidine-5-carbonitrile |
94741-69-2 | 1g |
£15.00 | 2025-02-19 | ||
| abcr | AB402927-1 g |
4-Amino-2-chloropyrimidine-5-carbonitrile, 95%; . |
94741-69-2 | 95% | 1g |
€91.60 | 2023-04-25 | |
| abcr | AB402927-5 g |
4-Amino-2-chloropyrimidine-5-carbonitrile, 95%; . |
94741-69-2 | 95% | 5g |
€165.70 | 2023-04-25 | |
| abcr | AB402927-10 g |
4-Amino-2-chloropyrimidine-5-carbonitrile, 95%; . |
94741-69-2 | 95% | 10g |
€246.20 | 2023-04-25 |
4-amino-2-chloro-5-pyrimidinecarbonitri?le Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Hydrochloric acid
Reference
Production Method 2
Reaction Conditions
Reference
- High-Throughput Screening and Hit Validation of Extracellular-Related Kinase 5 (ERK5) Inhibitors, ACS Combinatorial Science, 2016, 18(8), 444-455
Production Method 3
Reaction Conditions
Reference
- Heterocyclic compound for modulating PI3 kinase activity, United States, , ,
Production Method 4
Reaction Conditions
1.1 Reagents: Ammonium hydroxide Solvents: 1,4-Dioxane ; 0 °C; 2 h, 0 °C → rt
Reference
- Preparation of pyrimidine and pyridine derivatives useful as PI3k inhibitors, World Intellectual Property Organization, , ,
4-amino-2-chloro-5-pyrimidinecarbonitri?le Raw materials
4-amino-2-chloro-5-pyrimidinecarbonitri?le Preparation Products
4-amino-2-chloro-5-pyrimidinecarbonitri?le Related Literature
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94741-69-2 (4-amino-2-chloro-5-pyrimidinecarbonitri?le) Related Products
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- 389606-12-6(5-Pyrimidinecarbonitrile, 2-chloro-4-(ethylamino)-)
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